Cas no 61544-88-5 (Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester)

• Product Name: Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester
• CAS No: 61544-88-5
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 475505
• PubChem ID: 20290445
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(dimethylamino)-4-(1-piperidinyl)-, methyl ester
• methyl 3,5-bis(dimethylamino)-4-piperidin-1-ylbenzoate
• Methyl 3,5-bis(dimethylamino)-4-(piperidin-1-yl)benzoate
• methyl 3,5-bis(dimethylamino)-4-piperidinobenzoate
• 61544-88-5
• DTXSID30604712
• SCHEMBL11359240
• CJARNLGTJZCIMJ-UHFFFAOYSA-N

• Inchi： 1S/C17H27N3O2/c1-18(2)14-11-13(17(21)22-5)12-15(19(3)4)16(14)20-9-7-6-8-10-20/h11-12H,6-10H2,1-5H3
• InChI Key： CJARNLGTJZCIMJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C(C=1)N(C)C)N1CCCCC1)N(C)C)=O

Computed Properties

• Exact Mass: 305.21051
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02